Cas no 1314744-24-5 (2-(1H-indol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1H-indol-4-yl)-2-methylpropanoic acid
• CAS No: 1314744-24-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6075093
• PubChem ID: 117119069
• Update Time: 2024-01-15

2-(1H-indol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-4-yl)-2-methylpropanoic acid
• EN300-1843354
• 1314744-24-5

• Inchi： 1S/C12H13NO2/c1-12(2,11(14)15)9-4-3-5-10-8(9)6-7-13-10/h3-7,13H,1-2H3,(H,14,15)
• InChI Key： CLBKRKMYLVGCEJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CC=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1Ų